Cas no 1804477-86-8 (2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804477-86-8
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4930874
• Update Time: 2025-10-22

2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-4-2-13-6(12)3(1-11)5(4)14/h2H,1,11H2,(H3,12,13,14)
• InChI Key： SEALIQAITCUJPU-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(=C(CN)C1=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 0.5
• Topological Polar Surface Area: 90.4

Additional information on 2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS: 1804477-86-8)

The compound 2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS: 1804477-86-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both amino and hydroxyl groups, along with the trifluoromethoxy moiety, imparts unique reactivity and bioactivity to this molecule. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways.

One of the most promising areas of research involves the use of 2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine as a building block for the synthesis of small molecule modulators of neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS)-targeted therapies. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and bioavailability, addressing common challenges in CNS drug development.

In terms of synthetic methodology, recent advancements have focused on optimizing the production of this compound with higher yields and purity. Novel catalytic systems and green chemistry approaches have been employed to improve the efficiency of its synthesis, reducing the environmental impact while maintaining cost-effectiveness. These developments are crucial for scaling up production for potential preclinical and clinical studies.

Structural-activity relationship (SAR) studies have revealed that modifications to the aminomethyl group can significantly alter the compound's binding affinity to various biological targets. This flexibility has led to the development of a series of derivatives with tailored properties for specific therapeutic applications. Computational modeling and molecular docking studies have complemented these efforts, providing insights into the compound's interactions at the atomic level.

Looking ahead, researchers are investigating the potential of 2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine in combination therapies and as part of drug conjugates. Its chemical versatility allows for conjugation with various targeting moieties, opening possibilities for precision medicine approaches. Ongoing studies are also exploring its potential in addressing antimicrobial resistance, with promising results against certain resistant bacterial strains.

In conclusion, the growing body of research on 2-Amino-3-(aminomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS: 1804477-86-8) underscores its importance as a versatile scaffold in medicinal chemistry. While challenges remain in optimizing its pharmacological profile and demonstrating clinical efficacy, the compound represents a promising avenue for the development of novel therapeutic agents across multiple disease areas. Continued research efforts are expected to further elucidate its full potential in drug discovery and development.